Ricinine-d3

Specification

• CAS No.: 1313734-77-8
• Molecular Formula: C8H8N2O2
• Molecular Weight: 167.182
• IUPAC Name: 4-methoxy-2-oxo-1-(trideuteriomethyl)pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C8H8N2O2/c1-10-4-3-7(12-2)6(5-9)8(10)11/h3-4H,1-2H3/i1D3
• Standard InChI Key: PETSAYFQSGAEQY-FIBGUPNXSA-N
• SMILES: CN1C=CC(=C(C1=O)C#N)OC

Introduction

Chemical Properties and Structural Characteristics

Molecular and Structural Features

Ricinine-d3 is chemically defined as 4-methoxy-2-oxo-1-(trideuteriomethyl)pyridine-3-carbonitrile. Its structure consists of a pyridine ring substituted with methoxy, oxo, and nitrile groups, along with a trideuteriomethyl group at position 1. The deuterium atoms confer stability and facilitate differentiation from non-labeled ricinine during isotopic dilution analysis.

The compound exhibits the following key properties:

• Molecular Formula: $C_8H_5D_3N_2O_2$

• Molecular Weight: 167.18 g/mol

• Melting Point: Approximately 200–201°C (similar to ricinine).

• Solubility: Soluble in organic solvents like methanol and ethanol; limited solubility in water.

Isotopic Labeling and Analytical Implications

The incorporation of deuterium atoms into the methyl group of ricinine enhances its mass by three atomic mass units (amu), making it easily distinguishable from its non-labeled counterpart during mass spectrometric analysis. This isotopic labeling is critical for applications requiring high sensitivity and specificity, such as forensic toxicology and pharmacokinetics.

Synthesis of Ricinine-d3

Applications in Analytical Chemistry

Role as an Internal Standard

Ricinine-d3 serves as an internal standard in LC-MS/MS analyses for the quantification of ricinine in biological samples such as blood, urine, and serum. Its isotopic labeling allows for accurate calibration curves and compensates for matrix effects during analysis.

In one study, Ricinine-d3 was used to quantify ricinine levels in a case involving ricin poisoning. The compound provided reliable data on ricinine concentrations across different biological matrices, demonstrating its utility in forensic toxicology.

Forensic Toxicology

Ricinine-d3 is particularly valuable in forensic investigations involving exposure to ricin, a highly toxic protein derived from castor beans. Since ricin itself is challenging to detect due to its rapid degradation in biological systems, ricinine serves as a surrogate marker for exposure. The use of Ricinine-d3 enhances the sensitivity and specificity of detection methods.

Pharmacokinetic Studies

Deuterium-labeled compounds like Ricinine-d3 are increasingly used to study the pharmacokinetics and metabolism of drugs and toxins. By tracking the labeled compound within biological systems, researchers can gain insights into absorption, distribution, metabolism, and excretion pathways.

Biological Activity and Toxicological Relevance

Toxicological Implications

Ricinine is less toxic than ricin but can still pose health risks at high concentrations. In cases of castor bean ingestion or exposure to ricin extracts, monitoring ricinine levels using Ricinine-d3 as an internal standard provides critical information for medical intervention.

Case Studies Highlighting Applications

Forensic Case Involving Ricin Poisoning

In one documented case, a patient presented with severe symptoms following injection of a castor bean extract containing ricin. Blood samples analyzed using LC-MS/MS revealed elevated levels of ricinine quantified with Ricinine-d3 as an internal standard:

• Serum concentration: 16.5 ng/mL (6 hours post-injection).

• Urinary concentration: 81.1 ng/mL (7 hours post-injection).

These findings underscored the importance of isotopically labeled standards like Ricinine-d3 in forensic toxicology.

Pharmacokinetic Study Using Deuterium-Labeled Compounds

A study on deuterium-labeled vitamin D metabolites demonstrated how isotopically labeled compounds enhance analytical precision in pharmacokinetics. Similar methodologies could be applied to study the metabolism and excretion pathways of ricinine using Ricinine-d3.

Future Directions and Research Opportunities

The potential applications of Ricinine-d3 extend beyond its current use as an analytical standard:

• Pharmacological Research: Investigating its role in hepatoprotection or cognitive enhancement.

• Environmental Monitoring: Using it as a tracer for studying environmental contamination by castor bean derivatives.

• Synthetic Methodologies: Developing more efficient and sustainable methods for isotopic labeling.

Further research into these areas could unlock new applications for this versatile compound.

Property	Value
Molecular Formula	$C_8H_5D_3N_2O_2$
Molecular Weight	167.18 g/mol
Melting Point	~200–201°C
Solubility	Soluble in organic solvents
Primary Use	Internal standard for LC-MS/MS
CAS Number	1313734-77-8